Cas no 68527-70-8 (8-nitro-6-phenylquinoline)

8-nitro-6-phenylquinoline structure
8-nitro-6-phenylquinoline structure
Product name:8-nitro-6-phenylquinoline
CAS No:68527-70-8
MF:C15H10N2O2
MW:250.2521
CID:1734759
PubChem ID:110466

8-nitro-6-phenylquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-nitro-6-phenylquinoline
    • quinoline, 8-nitro-6-phenyl-
    • SCHEMBL5442713
    • DTXSID6071613
    • 68527-70-8
    • 8-nitro-6-phenyl-quinoline
    • Inchi: InChI=1S/C15H10N2O2/c18-17(19)14-10-13(11-5-2-1-3-6-11)9-12-7-4-8-16-15(12)14/h1-10H
    • InChI Key: BCLHTQDIOYYNKP-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC(=C3C(=C2)C=CC=N3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.074
  • Monoisotopic Mass: 250.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7Ų
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.29
  • Boiling Point: 423.3°C at 760 mmHg
  • Flash Point: 209.8°C
  • Refractive Index: 1.68

8-nitro-6-phenylquinoline Related Literature

Additional information on 8-nitro-6-phenylquinoline

测试

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